BENGHE Foundational & Exploratory

Check Availability & Pricing

Anthanthrene: A Technical Overview of its
Physicochemical Properties and Metabolic
Pathways

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anthanthrene

Cat. No.: B094379

For Researchers, Scientists, and Drug Development Professionals

Anthanthrene, a hexacyclic polycyclic aromatic hydrocarbon (PAH), is a compound of
significant interest in various scientific fields, from materials science to toxicology. This
technical guide provides a concise overview of its core physicochemical properties and delves
into its metabolic fate, offering valuable information for researchers and professionals in drug
development and environmental science.

Core Physicochemical Data

Key identifying and physical characteristics of anthanthrene are summarized in the table
below for quick reference.

Property Value Reference
CAS Number 191-26-4 [11[2][3]
Molecular Formula C22H12 [4115]
Molecular Weight 276.33 g/mol [4151161[7]

Metabolic Activation and Transformation
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The biological activity of anthanthrene, including its potential mutagenicity, is intrinsically
linked to its metabolic activation.[8] In biological systems, anthanthrene undergoes
biotransformation primarily through microsomal enzymes, leading to a variety of metabolites.
Three main pathways for the microsomal biotransformation of anthanthrene have been
elucidated.[7]

The metabolic pathways are illustrated in the diagram below:
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Caption: Microsomal biotransformation pathways of anthanthrene.

Experimental Methodologies

The elucidation of anthanthrene's metabolic pathways and toxicological profile involves a
range of experimental techniques. Below are generalized protocols representative of the key
experiments cited in the literature.

Bacterial Reverse Mutation Assay (Ames Test)

This assay is employed to assess the mutagenic potential of anthanthrene and its metabolites.

o Metabolic Activation: Anthanthrene is incubated with a hepatic post-mitochondrial fraction
(S9) from Aroclor 1254-treated rats to simulate metabolic activation.[7]
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o Bacterial Strains: Histidine-dependent Salmonella typhimurium strains (e.g., TA97, TA98,
TA100, TA104) are used as the test organisms.[7]

o Exposure: The bacteria are exposed to varying concentrations of the anthanthrene-S9
mixture.

e Plating and Incubation: The treated bacteria are plated on a minimal glucose agar medium.

e Scoring: The number of revertant colonies (his+) is counted to determine the mutagenic
activity.

In Vitro Microsomal Metabolism Studies

These studies are crucial for identifying the specific metabolites formed from anthanthrene.

e Incubation: Anthanthrene is incubated with liver microsomes from untreated or
phenobarbital/3-methylcholanthrene-treated rats in the presence of an NADPH-generating
system.[7]

o Extraction: The metabolites are extracted from the incubation mixture using organic solvents.

o Chromatographic Separation: The extracted metabolites are separated and purified using
techniques such as High-Performance Liquid Chromatography (HPLC).

e Spectroscopic Analysis: The chemical structures of the isolated metabolites are determined
using spectroscopic methods, including UV-Vis spectroscopy, mass spectrometry, and
Nuclear Magnetic Resonance (NMR) spectroscopy.

The experimental workflow for identifying anthanthrene metabolites is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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